
Application Notes and Protocols for STAD-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: STAD 2

Cat. No.: B611025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of two distinct molecules often

abbreviated as "STAD-2": Stapled AKAP Disruptor 2 (STAD-2), a synthetic peptide, and Signal-

transducing adaptor protein-2 (STAP-2), an intracellular adaptor protein. This document details

their respective roles in cellular signaling, provides experimental protocols for their study, and

presents key quantitative data.

Part 1: Stapled AKAP Disruptor 2 (STAD-2)
Introduction: Stapled AKAP Disruptor 2 (STAD-2) is a cell-permeable, hydrocarbon-stapled

peptide designed to selectively disrupt the interaction between A-Kinase Anchoring Proteins

(AKAPs) and the regulatory subunit II (RII) of Protein Kinase A (PKA).[1][2][3] By mimicking the

amphipathic α-helix of AKAPs, STAD-2 competitively binds to the docking and dimerization

(D/D) domain of PKA-RII, thereby displacing AKAPs and disrupting the spatial and temporal

regulation of PKA signaling.[2][4][5] This targeted disruption makes STAD-2 a valuable tool for

investigating the physiological roles of AKAP-mediated PKA signaling and as a potential

therapeutic agent, notably in malaria.[2][6]
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Parameter Value Target Method Reference

Binding Affinity

(Kd)
6.2 nM Human PKA-RII

Fluorescence

Polarization
[7]

31 nM Human PKA-RIIα Not Specified [3]

64 nM Human PKA-RIIβ Not Specified [3]

Antimalarial

Activity (IC50)
≈ 1 µM

P. falciparum

(late-stage)
Flow Cytometry [2][6]

≈ 1.5 µM
P. falciparum

(ring-stage)
Flow Cytometry [6]

Signaling Pathway
STAD-2 intervenes in the canonical PKA signaling pathway by preventing the localization of

PKA to specific subcellular compartments by AKAPs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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